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Compound of Interest

Compound Name: Sec-butyl methyl ether

Cat. No.: B1329449 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methoxybutane, also known as methyl sec-butyl ether, is an organic compound with the

chemical formula C5H12O.[1] It belongs to the ether class of organic compounds and is utilized

as a solvent in various industrial and laboratory settings, including in the chemical and

pharmaceutical industries for reactions and formulations.[1] Its utility is derived from its specific

physicochemical properties which dictate its behavior in different environments and

applications. This technical guide provides an in-depth overview of the core physicochemical

properties of 2-methoxybutane, complete with quantitative data, detailed experimental

protocols for their determination, and a visualization of a general experimental workflow.

Core Physicochemical Properties
The key physicochemical properties of 2-methoxybutane are summarized in the tables below.

These properties are crucial for its handling, application, and for predicting its behavior in

various chemical and physical processes.
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Property Value Source(s)

Molecular Formula C₅H₁₂O [1]

Molecular Weight 88.15 g/mol [1][2]

Appearance Colorless liquid [1]

Odor Distinct smell [1]

CAS Number 6795-87-5 [1][3][4]

Thermodynamic Properties
Property Value Source(s)

Boiling Point 56.5 °C at 760 mmHg [1]

59.05 °C [3]

59 °C [4]

60-61 °C [5]

63 °C [1]

65 °C [6]

75 °C

Melting Point -100 °C [3][4][5][6]

-117.26 °C (estimate)

Flash Point -22 °F (-30 °C) [1]

Vapor Pressure 239 mmHg at 25°C [1]
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Property Value Source(s)

Density 0.737 g/cm³ at 25 °C [3]

0.740 g/mL [4]

0.742 g/mL at 25 °C

0.748 g/cm³ [1]

0.7621 g/cm³ at 0 °C [6]

Solubility in Water Insoluble [1]

Miscible with water, alcohol,

ether and acetone
[6]

Refractive Index 1.372 (n20/D) [4][6]

1.374 [1]

LogP (Octanol/Water Partition

Coefficient)
1.18 [4]

Experimental Protocols
Detailed methodologies for determining the key physicochemical properties of a liquid organic

compound like 2-methoxybutane are provided below. These are generalized protocols and may

be adapted based on specific laboratory conditions and equipment.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[7][8] A common and effective method for determining the boiling point of a small

liquid sample is the capillary method.[8]

Apparatus:

Thiele tube or similar heating apparatus (e.g., MelTemp)[9][10]

Thermometer

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://commonchemistry.cas.org/detail?cas_rn=6795-87-5&title=
https://www.stenutz.eu/chem/solv6.php?name=2-methoxybutane
https://www.lookchem.com/404.htm
https://www.echemi.com/produce/pr25030434708-sec-butyl-methyl-ether.html
https://www.lookchem.com/404.htm
https://www.echemi.com/produce/pr25030434708-sec-butyl-methyl-ether.html
https://www.stenutz.eu/chem/solv6.php?name=2-methoxybutane
https://www.echemi.com/produce/pr25030434708-sec-butyl-methyl-ether.html
https://www.lookchem.com/404.htm
https://www.stenutz.eu/chem/solv6.php?name=2-methoxybutane
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://phillysim.org/newmanual/exp5.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Small test tube or vial

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or hot plate)[7]

Mineral oil or other suitable heating bath liquid

Procedure:

A few milliliters of the liquid sample (2-methoxybutane) are placed into the small test tube.[7]

A capillary tube, with its open end facing down, is placed inside the test tube containing the

sample.[10]

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.[10]

The entire assembly is immersed in a heating bath (e.g., a Thiele tube filled with mineral oil).

[10]

The apparatus is heated gently. As the temperature rises, air trapped in the capillary tube will

be expelled, seen as a slow stream of bubbles.

Upon reaching the boiling point, the liquid will start to vaporize more rapidly, and a

continuous and vigorous stream of bubbles will emerge from the capillary tube.[10]

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube

as the pressure inside the tube drops upon cooling.[8]

Determination of Density
Density is the mass of a substance per unit volume.[11] For a liquid like 2-methoxybutane,

density can be determined using a pycnometer or, more simply, by measuring its mass and

volume.
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Apparatus:

Analytical balance

Graduated cylinder or volumetric flask[11][12]

Thermometer

Procedure:

An empty, clean, and dry graduated cylinder is weighed on an analytical balance.[13]

A known volume of 2-methoxybutane is carefully transferred into the graduated cylinder. The

volume is read from the bottom of the meniscus.[11][13]

The graduated cylinder containing the liquid is reweighed.

The mass of the liquid is calculated by subtracting the mass of the empty graduated cylinder

from the total mass.[13]

The density is then calculated using the formula: Density = Mass / Volume.[11]

The temperature of the liquid should be recorded as density is temperature-dependent.[13]

Determination of Solubility
Solubility is the maximum amount of a solute that can dissolve in a given amount of solvent at

a specific temperature.[14] The "shake-flask" method is a common technique to determine the

solubility of a substance.[15]

Apparatus:

Test tubes with stoppers

Graduated cylinder

Analytical balance

Spatula
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Vortex mixer or shaker

Thermometer

Procedure:

A measured volume of the solvent (e.g., distilled water) is placed into a test tube.[14]

The temperature of the solvent is measured and recorded.[14]

A small, pre-weighed amount of 2-methoxybutane is added to the test tube.[14]

The test tube is stoppered and shaken vigorously to facilitate dissolution.[14]

This process is repeated, adding small increments of the solute until a saturated solution is

formed, indicated by the presence of undissolved solute that does not disappear upon further

shaking.[14]

The total mass of the solute added is determined. The solubility is then expressed as the

mass of solute per volume or mass of solvent.

Determination of Vapor Pressure
Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its

condensed phases at a given temperature in a closed system.[16] A static method can be used

for its determination.[17]

Apparatus:

Vacuum-tight flask

Pressure transducer or manometer

Temperature-controlled bath

Vacuum pump

Procedure:
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A small amount of the liquid sample (2-methoxybutane) is placed in the flask.

The flask is connected to the vacuum pump and pressure measurement system.

The sample is typically frozen, and the system is evacuated to remove any dissolved gases.

The flask is then sealed.

The flask is placed in a temperature-controlled bath and allowed to reach thermal

equilibrium.

The pressure inside the flask, which is the vapor pressure of the substance at that

temperature, is measured using the pressure transducer.[16][18]

This process is repeated at different temperatures to obtain a vapor pressure curve.[16]

Visualizations
General Experimental Workflow for Physicochemical
Property Determination
The following diagram illustrates a generalized workflow for the experimental determination of

the physicochemical properties of a liquid sample like 2-methoxybutane.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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